Cas no 1428776-42-4 (tert-butyl trans-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1428776-42-4
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• CID: 4604057
• Update Time: 2025-10-30

tert-butyl trans-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• tert-butyl trans-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-4-7(6-13)8(11)5-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： UUTMCLLVLHWFJR-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](CO)[C@@H](F)C1

Additional information on tert-butyl trans-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl trans-3-Fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 1428776-42-4)

The compound tert-butyl trans-3-fluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 1428776-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, antiviral agents, and enzyme inhibitors. Its unique structural features, including the fluorine substitution and hydroxymethyl group, contribute to its versatility in medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a highly efficient asymmetric synthesis method using catalytic hydrogenation of a corresponding pyrroline precursor, achieving >99% enantiomeric excess. This advancement is particularly significant for scale-up production in pharmaceutical manufacturing, where stereochemical purity is paramount for drug efficacy and safety.

In drug discovery applications, researchers have utilized this compound as a building block for protease inhibitors. The fluorine atom at the 3-position enhances metabolic stability while the hydroxymethyl group provides a handle for further functionalization. A recent patent application (WO2023056123) discloses its incorporation into novel SARS-CoV-2 main protease inhibitors, showing promising in vitro activity with IC50 values in the nanomolar range. This highlights its potential in addressing current global health challenges.

Structural-activity relationship (SAR) studies have revealed that the trans configuration of the fluorine and hydroxymethyl groups is critical for biological activity. Molecular modeling simulations published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrate that this spatial arrangement optimally positions the molecule for hydrogen bonding interactions with target enzymes while maintaining favorable pharmacokinetic properties. These insights are guiding the design of next-generation therapeutic candidates.

From a safety perspective, recent toxicological evaluations indicate that the compound exhibits favorable ADME (absorption, distribution, metabolism, and excretion) profiles in preclinical models. A 2024 study in Chemical Research in Toxicology reported no significant off-target effects or metabolic liabilities at therapeutic concentrations, supporting its continued development as a pharmaceutical intermediate.

The pharmaceutical industry has shown increasing interest in this compound, with several contract manufacturing organizations (CMOs) now offering custom synthesis services. Market analysis suggests growing demand, particularly from companies developing fluorinated small molecule therapeutics. Current production capacity appears sufficient to meet research-scale needs, though scaling up for commercial applications may require further process optimization.

Looking forward, researchers anticipate expanded applications of this pyrrolidine derivative in targeted drug delivery systems. Its hydroxyl group enables conjugation to various drug carriers, while the fluorine atom allows for 18F-labeling in PET tracer development. Ongoing clinical trials incorporating derivatives of this compound are expected to report preliminary results in 2025, which may further validate its therapeutic potential.